Cas no 5870-38-2 (Diethyl 2,5-dihydroxyterephthalate)

Diethyl 2,5-dihydroxyterephthalate Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,5-dihydroxy-, 1,4-diethyl ester
• Diethyl 2,5-dihydroxyterephthalate
• 2,5-DIHYDROXYTEREPHTHALIC ACID
• 1,4-Benzenedicarboxylic acid,2,5-dihydroxy-,diethyl ester
• 2,5-Dihydroxyterephthalic acid diethyl ester
• diethyl 1,4-dihydroxycyclohexa-1,4-diene-2,5-dicarboxylate
• diethyl 2,5-dihydroxylterephthalate
• 4-benzenedicarboxylic acid, 2,5-dihydroxy- diethyl ester
• 1,4-Benzenedicarboxylic acid, 2,5-dihydroxy-, diethyl ester
• 1,4-Benzenedicarboxylic acid, 2,5-dihydroxy-, 1,4-diethyl ester
• UQOUOXLHXPHDHF-UHFFFAOYSA-N
• diethyl-2,5-dihydroxyterephthalate
• Terephthalic acid, 2,5-dihydroxy-, diethyl ester
• diethyl 2,5-dihydroxybenzene-1,4-dicarboxylate
• ChemDiv2_000191
• Oprea1_230468
• HMS1369I15
• ZI
• SCHEMBL322149
• YSZC1974
• CS-W018426
• 1, 2,5-dihydroxy-, diethyl ester
• EU-0033516
• NS00034004
• 1,4-diethyl 2,5-dihydroxybenzene-1,4-dicarboxylate
• AF-602/00253040
• InChI=1/C12H14O6/c1-3-17-11(15)7-5-10(14)8(6-9(7)13)12(16)18-4-2/h5-6,13-14H,3-4H2,1-2H
• SR-01000389609-1
• BDBM50520999
• 5870-38-2
• NSC177975
• EINECS 227-522-3
• BS-17163
• NSC 177975
• CCG-103203
• Terephthalic acid,5-dihydroxy-, diethyl ester
• D70743
• NSC-177975
• MFCD00055430
• DTXSID5064045
• AKOS001483390
• A917846
• FT-0610387
• DIETHYL2,5-DIHYDROXYTEREPHTHALATE
• CHEMBL4532056
• 2,5-dihydroxy-terephthalic acid diethyl ester
• SR-01000389609
• 2,5-dihydroxy terephthalic acid diethyl ester
• Diethyl 2,5-dihydroxyterephthalate, 97%
• SY076328
• DB-429621
• DTXCID4042462
• diethyl 2,5-dihydroxyterephthalate
• +Expand

• MDL： MFCD00055430
• InChIKey： UQOUOXLHXPHDHF-UHFFFAOYSA-N
• Inchi： 1S/C12H14O6/c1-3-17-11(15)7-5-10(14)8(6-9(7)13)12(16)18-4-2/h5-6,13-14H,3-4H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C(C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=1O[H])O[H])=O

Computed Properties

• Exact Mass: 254.079038g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 254.079038g/mol
• Monoisotopic Mass: 254.079038g/mol
• Topological Polar Surface Area: 93.1Ų
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 6
• Surface Charge: 0

Experimental Properties

• LogP: 1.45120
• PSA: 93.06000
• Refractive Index: 1.557
• Boiling Point: 408.5°Cat760mmHg
• Melting Point: 135-137 °C (lit.)
• Flash Point: 155.3°C
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),